Cas no 2195881-38-8 (2-bromo-5-methoxy-N-[(6-methylpyrimidin-4-yl)methyl]benzamide)

• Product Name: 2-bromo-5-methoxy-N-[(6-methylpyrimidin-4-yl)methyl]benzamide
• CAS No: 2195881-38-8
• MF: C₁₄H₁₄BrN₃O₂
• MW: 336.18386220932
• CID: 5339252
• Update Time: 2025-11-01

2-bromo-5-methoxy-N-[(6-methylpyrimidin-4-yl)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-methoxy-N-((6-methylpyrimidin-4-yl)methyl)benzamide
• 2-bromo-5-methoxy-N-[(6-methylpyrimidin-4-yl)methyl]benzamide

• Inchi： 1S/C14H14BrN3O2/c1-9-5-10(18-8-17-9)7-16-14(19)12-6-11(20-2)3-4-13(12)15/h3-6,8H,7H2,1-2H3,(H,16,19)
• InChI Key： YOHWJINBDBNUTI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(NCC1C=C(C)N=CN=1)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 330
• XLogP3: 2.1
• Topological Polar Surface Area: 64.099

Additional information on 2-bromo-5-methoxy-N-[(6-methylpyrimidin-4-yl)methyl]benzamide

Professional Introduction to 2-bromo-5-methoxy-N-[(6-methylpyrimidin-4-yl)methyl]benzamide (CAS No. 2195881-38-8)

2-bromo-5-methoxy-N-[(6-methylpyrimidin-4-yl)methyl]benzamide, a compound with the chemical formula C₁₇H₁₈N₂O₂Br, is a sophisticated molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzamide derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The presence of multiple functional groups, including a bromo substituent, a methoxy group, and a methylated pyrimidine moiety, contributes to its unique chemical properties and biological interactions.

The CAS number 2195881-38-8 serves as a unique identifier for this compound, facilitating its recognition and differentiation in scientific literature and databases. This numbering system ensures that researchers worldwide can accurately reference and retrieve information related to this specific molecule. The molecular structure of 2-bromo-5-methoxy-N-[(6-methylpyrimidin-4-yl)methyl]benzamide is characterized by a benzene ring substituted at the 2-position with a bromine atom and at the 5-position with a methoxy group. The amide functionality is linked to a methylated pyrimidine ring, which is further connected to the benzamide core through a methylene bridge.

In recent years, there has been a growing interest in benzamide derivatives due to their potential as pharmacological agents. These compounds have been extensively studied for their roles in modulating various biological pathways, including those involved in inflammation, pain perception, and neurodegenerative diseases. The bromo substituent in 2-bromo-5-methoxy-N-[(6-methylpyrimidin-4-yl)methyl]benzamide is particularly noteworthy, as brominated aromatic compounds often exhibit enhanced binding affinity to biological targets. This feature makes them valuable candidates for drug design and development.

The methoxy group at the 5-position of the benzene ring introduces additional electronic properties to the molecule, influencing its reactivity and interactions with biological systems. Methoxy-substituted aromatic compounds are known for their ability to engage in hydrogen bonding and π-stacking interactions, which can be crucial for achieving high selectivity in drug design. These interactions can enhance the binding affinity of the compound to its target proteins or enzymes, thereby improving its therapeutic efficacy.

The presence of the methylated pyrimidine moiety further diversifies the chemical landscape of this compound. Pyrimidine derivatives are widely recognized for their biological activities, particularly in the context of antiviral, anticancer, and anti-inflammatory therapies. The methyl group on the pyrimidine ring can influence the electronic distribution within the molecule, affecting its solubility, stability, and metabolic pathways. These factors are critical considerations in drug development, as they can impact how the compound is absorbed, distributed, metabolized, and excreted by the body.

Recent research has highlighted the potential of 2-bromo-5-methoxy-N-[(6-methylpyrimidin-4-yl)methyl]benzamide as a lead compound for further pharmacological exploration. Studies have demonstrated its ability to interact with specific enzymes and receptors involved in disease pathways. For instance, preliminary investigations suggest that this compound may exhibit inhibitory effects on certain kinases or transcription factors that are implicated in cancer progression. Additionally, its interaction with inflammatory pathways has been explored, indicating potential applications in managing chronic inflammatory conditions.

The synthesis of 2-bromo-5-methoxy-N-[(6-methylpyrimidin-4-yl)methyl]benzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include bromination of a methoxy-substituted benzamide precursor, followed by nucleophilic substitution reactions to introduce the methylated pyrimidine moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve selective functionalization at specific positions on the aromatic ring.

In conclusion, 2-bromo-5-methoxy-N-[(6-methylpyrimidin-4-yl)methyl]benzamide (CAS No. 2195881-38-8) is a structurally complex and biologically relevant compound that holds promise for future therapeutic applications. Its unique combination of functional groups makes it an attractive candidate for drug discovery efforts aimed at modulating key disease pathways. As research continues to uncover new insights into its mechanisms of action and pharmacological properties, this compound is poised to play an important role in the development of novel pharmaceuticals.